N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C16H15ClN2O4/c1-23-13-6-2-11(3-7-13)4-9-16(20)18-12-5-8-14(17)15(10-12)19(21)22/h2-3,5-8,10H,4,9H2,1H3,(H,18,20)
• InChI Key: ALNAWLDSKPBNIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide, also known as CNPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CNPP is a synthetic compound that belongs to the class of amides and is structurally related to the nonsteroidal anti-inflammatory drugs (NSAIDs). The purpose of

Mechanism of Action

The mechanism of action of N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide is not fully understood. However, it has been suggested that N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide has been found to have several biochemical and physiological effects. In animal studies, N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide has been shown to reduce inflammation, pain, and fever. It has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects. Additionally, N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide has been found to have a low toxicity profile, which makes it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide in lab experiments is its potential as a drug candidate. N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide has been found to possess several pharmacological properties, which make it a potential candidate for the treatment of various inflammatory diseases. Additionally, N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide has a low toxicity profile, which makes it a safe compound to work with. However, one of the limitations of using N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide in lab experiments is its synthetic nature. N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide is not a naturally occurring compound, which may limit its potential applications in some areas of research.

Future Directions

There are several future directions for the research and development of N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide. One of the most significant directions is the development of N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide-based drugs for the treatment of various inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide and its potential applications in other areas of research. Furthermore, the synthesis of N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide analogs and derivatives may lead to the development of more potent and selective drug candidates. Overall, N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide has significant potential for the development of new drugs and for advancing our understanding of the mechanisms underlying inflammation and pain.

Synthesis Methods

N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide can be synthesized using a variety of methods. One of the most common methods is the reaction of 4-chloro-3-nitroaniline with 4-methoxyphenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide. Other methods include the use of different starting materials and reaction conditions.

Scientific Research Applications

N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide has been widely studied for its potential applications in various fields of scientific research. One of the most significant applications of N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide is in the development of new drugs. N-(4-chloro-3-nitrophenyl)-3-(4-methoxyphenyl)propanamide has been found to possess anti-inflammatory, analgesic, and antipyretic properties, which make it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and asthma.